Cas no 946289-54-9 (N-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine)

• Product Name: N-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine
• CAS No: 946289-54-9
• MF: C₁₈H₂₁N₇O
• MW: 351.405642271042
• CID: 5811507
• PubChem ID: 16820880
• Update Time: 2025-05-19

N-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine
• 946289-54-9
• AB00678315-01
• (4-methoxyphenyl)[2-(4-methylpiperazinyl)pteridin-4-yl]amine
• F2359-0228
• CCG-328561
• AKOS002328950

• Inchi： 1S/C18H21N7O/c1-24-9-11-25(12-10-24)18-22-16-15(19-7-8-20-16)17(23-18)21-13-3-5-14(26-2)6-4-13/h3-8H,9-12H2,1-2H3,(H,20,21,22,23)
• InChI Key： LALWRWCNPGBVII-UHFFFAOYSA-N
• SMILES： N1=C2C(N=CC=N2)=C(NC2=CC=C(OC)C=C2)N=C1N1CCN(C)CC1

Computed Properties

• Exact Mass: 351.18075832g/mol
• Monoisotopic Mass: 351.18075832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.3Ų

Additional information on N-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine

Comprehensive Overview of N-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine (CAS No. 946289-54-9)

N-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine (CAS 946289-54-9) is a specialized pteridine derivative that has garnered significant attention in pharmaceutical research and medicinal chemistry. This compound, characterized by its unique methoxyphenyl and methylpiperazine substituents, exhibits promising biological activities, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in kinase inhibition and cancer therapeutics, aligning with current trends in targeted therapy and precision medicine.

The molecular structure of N-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine features a pteridine core, which is known for its versatility in drug design. The addition of a 4-methoxyphenyl group enhances the compound's lipophilicity, potentially improving its cell membrane permeability. Meanwhile, the 4-methylpiperazine moiety contributes to the molecule's solubility and may influence its receptor binding affinity. These structural attributes make CAS 946289-54-9 a valuable scaffold for developing novel small-molecule inhibitors.

Recent studies have explored the pharmacological properties of N-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine, with particular focus on its potential as a kinase modulator. Kinases play crucial roles in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. The compound's ability to interact with specific kinase targets has sparked interest in its application for personalized treatment strategies, a hot topic in contemporary biomedical research.

The synthesis of N-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine typically involves multi-step organic reactions, with careful attention to the introduction of the methoxyphenyl and methylpiperazine groups. Process optimization for this compound is crucial for ensuring high yield and purity, especially considering its potential pharmaceutical applications. Current synthetic methodologies emphasize green chemistry principles, reflecting the growing demand for sustainable drug production in the pharmaceutical industry.

From a drug development perspective, CAS 946289-54-9 presents interesting possibilities for structure-activity relationship (SAR) studies. Researchers can modify various positions on the pteridine ring or adjust the substituents to optimize the compound's biological activity and pharmacokinetic profile. Such modifications could lead to improved drug candidates with enhanced target specificity and reduced off-target effects, addressing current challenges in drug discovery.

The physicochemical properties of N-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine are crucial for its potential therapeutic applications. Factors such as solubility, stability, and logP value significantly influence the compound's drug-likeness. These parameters are particularly important in the context of oral bioavailability, a key consideration in modern pharmaceutical formulation development.

In the context of intellectual property, CAS 946289-54-9 has been the subject of various patents related to its synthesis and potential therapeutic applications. The compound's unique structure and promising biological activities make it an attractive candidate for patent protection in the competitive field of medicinal chemistry. This aspect is particularly relevant given the current emphasis on innovation protection in the pharmaceutical sector.

Quality control and analytical characterization of N-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine are essential for ensuring its suitability for research and potential clinical applications. Advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy are typically employed to verify the compound's identity and purity. These analytical methods align with current good manufacturing practices (GMP) in pharmaceutical development.

The commercial availability of CAS 946289-54-9 from specialized chemical suppliers has facilitated its investigation in various research settings. The compound is typically offered in research quantities, with specifications including high purity grades suitable for biological testing and medicinal chemistry applications. This accessibility supports the growing demand for diverse chemical entities in drug discovery programs.

Looking forward, N-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)pteridin-4-amine represents an interesting case study in the evolution of pteridine-based therapeutics. As research continues to uncover its full potential, this compound may contribute to the development of novel treatments for various conditions, particularly in areas where kinase modulation offers therapeutic benefits. Its story exemplifies the ongoing innovation in medicinal chemistry and the search for more effective targeted therapies.